Cas no 92028-67-6 (1-Isoquinolinebutanoicacid)
1-Isoquinolinebutanoicacid structure
Product Name:1-Isoquinolinebutanoicacid
CAS No:92028-67-6
MF:C13H13NO2
MW:215.247823476791
CID:812225
PubChem ID:287118
Update Time:2025-04-19
1-Isoquinolinebutanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinebutanoicacid
- DTXSID10301818
- 1-Isoquinolinebutyric acid
- NSC146527
- NSC-146527
- 4-(isoquinolin-1-yl)butanoic acid
- 92028-67-6
-
- Inchi: 1S/C13H13NO2/c15-13(16)7-3-6-12-11-5-2-1-4-10(11)8-9-14-12/h1-2,4-5,8-9H,3,6-7H2,(H,15,16)
- InChI Key: CCBQWFUMCSXLGN-UHFFFAOYSA-N
- SMILES: OC(CCCC1C2C=CC=CC=2C=CN=1)=O
Computed Properties
- Exact Mass: 215.095
- Monoisotopic Mass: 215.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.214
- Boiling Point: 408.1°C at 760 mmHg
- Flash Point: 200.6°C
- Refractive Index: 1.623
1-Isoquinolinebutanoicacid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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